Cas no 2137904-55-1 (1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1,1-dimethylethyl)-)

• Product Name: 1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1,1-dimethylethyl)-
• CAS No: 2137904-55-1
• MF: C₇H₁₁ClN₂O₃S
• MW: 238.691839456558
• CID: 5279519
• Update Time: 2025-07-25

1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1,1-dimethylethyl)- Chemical and Physical Properties

Names and Identifiers

• 1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1,1-dimethylethyl)-

• Inchi： 1S/C7H11ClN2O3S/c1-7(2,3)6-9-5(10-13-6)4-14(8,11)12/h4H2,1-3H3
• InChI Key： AZBXRULYRIIVGZ-UHFFFAOYSA-N
• SMILES： O1C(C(C)(C)C)=NC(CS(Cl)(=O)=O)=N1

Additional information on 1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1,1-dimethylethyl)-

Introduction to 1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1,1-dimethylethyl) and Its Significance in Modern Chemical Biology

The compound with the CAS number 2137904-55-1, known as 1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1,1-dimethylethyl), represents a fascinating class of heterocyclic compounds that have garnered significant attention in the field of chemical biology and pharmaceutical research. This molecule, characterized by its unique structural framework and functional groups, exhibits a wide array of potential applications in drug discovery and molecular pharmacology. The 1,2,4-oxadiazole core is a heterocyclic ring system consisting of three nitrogen atoms and two carbon atoms, which is known for its stability and versatility in forming bioactive molecules. The presence of a methanesulfonyl chloride group at the 3-position and an (1,1-dimethylethyl) substituent at the 5-position further enhances its reactivity and utility in synthetic chemistry.

In recent years, there has been a surge in research focused on oxadiazole derivatives due to their remarkable pharmacological properties. These compounds have been explored for their antimicrobial, anti-inflammatory, antiviral, and anticancer activities. The 1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1,1-dimethylethyl) molecule is particularly intriguing because it combines the structural rigidity of the oxadiazole ring with the electrophilic nature of the methanesulfonyl chloride group. This combination makes it an excellent intermediate for further functionalization and derivatization.

The methanesulfonyl chloride moiety is a well-known synthetic handle that can be readily converted into various functional groups such as sulfonamides, sulfones, and carboxylic acids. This versatility is crucial in medicinal chemistry, where the ability to modify molecular structures to optimize pharmacokinetic and pharmacodynamic properties is essential. Additionally, the (1,1-dimethylethyl) group provides steric hindrance and electronic effects that can influence the compound's interactions with biological targets. These features make it a valuable building block for designing novel therapeutic agents.

Recent studies have highlighted the importance of oxadiazole derivatives in addressing emerging therapeutic challenges. For instance, research has demonstrated that certain oxadiazole-based compounds exhibit potent activity against drug-resistant bacterial strains. The mechanism of action often involves inhibition of bacterial enzymes or disruption of essential cellular processes. The 1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1,1-dimethylethyl) molecule has been investigated for its potential to interfere with bacterial cell wall synthesis or metabolic pathways. Such findings underscore its significance in developing new antibiotics.

Beyond antimicrobial applications, this compound has shown promise in anticancer research. Oxdiazole derivatives have been found to induce apoptosis in cancer cells by targeting specific signaling pathways involved in cell proliferation and survival. The electrophilic nature of the methanesulfonyl chloride group allows for further derivatization into molecules that can selectively interact with cancer-specific biomarkers. This targeted approach holds great potential for developing more effective and less toxic cancer therapies.

The synthesis of 1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(1,1-dimethylethyl) involves multi-step organic reactions that highlight the compound's synthetic utility. The process typically begins with the formation of the oxadiazole ring through cycloaddition reactions between diazomethane or its equivalents with appropriate precursors. Subsequent functionalization at the 3-position with a methanesulfonyl chloride group introduces reactivity that can be exploited for further derivatization. The introduction of the (1,1-dimethylethyl) group at the 5-position is often achieved through nucleophilic substitution reactions or metal-catalyzed cross-coupling reactions.

The chemical properties of this compound make it an attractive candidate for various biochemical assays and high-throughput screening (HTS) campaigns. Its ability to undergo rapid derivatization allows researchers to generate libraries of related compounds for testing against diverse biological targets. This approach has been instrumental in identifying lead compounds for drug development pipelines.

In conclusion,1,2,4-Oxadiazole-3-methanesulfonyl chloride, 5-(cas no2137904-55-1) stands out as a versatile and promising compound in chemical biology and pharmaceutical research. Its unique structural features and functional groups offer numerous opportunities for designing novel therapeutic agents with broad applications in medicine. As research continues to uncover new biological activities and synthetic strategies involving oxadiazole derivatives, this compound will undoubtedly play a significant role in advancing our understanding of disease mechanisms and developing innovative treatments.